2-(1,3-benzodioxol-5-yl)-5-(3,4-dimethylphenyl)-1,3,4-oxadiazole

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-5-(3,4-dimethylphenyl)-1,3,4-oxadiazole
• InChI: InChI=1S/C17H14N2O3/c1-10-3-4-12(7-11(10)2)16-18-19-17(22-16)13-5-6-14-15(8-13)21-9-20-14/h3-8H,9H2,1-2H3
• InChI Key: YHCXRZZYMPUYTC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NN=C(O2)C3=CC4=C(C=C3)OCO4)C
• Molecular Formula: C17H14N2O3
• Molecular Weight: 294.30 g/mol

Description

2-(1,3-benzodioxol-5-yl)-5-(3,4-dimethylphenyl)-1,3,4-oxadiazole is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as BDOX, and it is a member of the oxadiazole family of compounds. BDOX has unique chemical and physical properties that make it suitable for use in scientific research.

Mechanism of Action

The mechanism of action of BDOX is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins in the body. BDOX has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. BDOX has also been shown to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death.
Biochemical and Physiological Effects:
BDOX has been found to have several biochemical and physiological effects. In vitro studies have shown that BDOX inhibits the production of inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). BDOX has also been found to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. In vivo studies have shown that BDOX has anti-inflammatory and anti-tumor effects in animal models.

Advantages and Limitations for Lab Experiments

BDOX has several advantages for use in laboratory experiments. It is a relatively stable compound that can be easily synthesized in a laboratory setting. BDOX is also soluble in common organic solvents, which makes it suitable for use in various experimental setups. However, BDOX has some limitations, including its potential toxicity and limited solubility in water.

Future Directions

There are several future directions for research on BDOX. One potential direction is the development of BDOX-based fluorescent probes for the detection of biologically important molecules. Another potential direction is the synthesis of novel materials using BDOX as a building block. Additionally, further research is needed to elucidate the mechanism of action of BDOX and its potential applications in medicinal chemistry.

Synthesis Methods

The synthesis of BDOX involves the reaction of 2-hydroxy-1,3-benzodioxole with 3,4-dimethylphenylhydrazine in the presence of a dehydrating agent such as phosphorus oxychloride. The resulting product is then treated with a base such as sodium hydroxide to form BDOX. The synthesis of BDOX is a relatively simple process, and it can be carried out in a laboratory setting.

Scientific Research Applications

BDOX has potential applications in various fields of scientific research, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, BDOX has been found to exhibit anti-inflammatory and anti-tumor properties. BDOX has also been studied for its potential use as a fluorescent probe for the detection of biologically important molecules. In material science, BDOX has been used as a building block for the synthesis of novel materials with unique properties. In analytical chemistry, BDOX has been used as a reagent for the detection of various analytes.